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Compound of Interest

Compound Name: 3-Acetylacrylic acid

CAS No.: 4743-82-2

Cat. No.: B031532 Get Quote

Executive Summary & Chemical Profile
3-Acetylacrylic acid (4-Oxopent-2-enoic acid) is a bifunctional organic compound containing

both a ketone and a carboxylic acid group, often encountered as a metabolite in the benzene

degradation pathway (specifically the ring-opening of muconaldehyde).

Effective disposal requires treating this compound not merely as generic "chemical waste," but

as a reactive Organic Acid. Its unsaturated nature (enone structure) introduces a potential for

polymerization or Michael addition reactions if improperly mixed with nucleophiles or strong

bases.
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Parameter Data Operational Implication

CAS Number 1575-52-6
Use for waste manifest

verification.

Physical State Solid (Crystalline)

Dust inhalation risk; requires

particulate respirator during

weighing.

Acidity (pKa) ~3.5 - 4.0 (Predicted)

Corrosive to mucous

membranes; incompatible with

hypochlorites (bleach).

Solubility Soluble in water, ethanol

Spills can be diluted, but

aqueous runoff must be

captured.

Reactivity Enone / Carboxylic Acid

High Risk: Do not mix with

strong oxidizers (e.g., Nitric

Acid) or polymerization

initiators.

Hazard Identification & Segregation Logic
Expert Insight: The primary failure mode in laboratory waste management is the accidental

mixing of incompatible waste streams. 3-Acetylacrylic acid is an acid. If mixed with waste

containing sodium azide (common preservative), it generates toxic hydrazoic acid. If mixed with

bleach, it generates chlorine gas.

Segregation Protocol
Stream A (Correct): Organic Acids.

Stream B (Acceptable): Non-halogenated organic solvents (if dissolved).

Stream C (FORBIDDEN):

Bases/Caustics: Exothermic neutralization may cause container over-pressurization.
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Oxidizers: Risk of fire or rapid decomposition.

Cyanides/Sulfides: Evolution of lethal HCN or H2S gas.

Step-by-Step Disposal Workflow
Phase 1: Pre-Disposal Stabilization
Before moving the chemical to the waste area, ensure it is in a stable state.

Solid Waste: If the reagent is old or degraded, do not attempt to dissolve it. Dispose of the

solid container entirely to minimize dust exposure.

Liquid Waste (Reaction Mixtures): If the acid is in solution, ensure the solvent is compatible

with High-Density Polyethylene (HDPE) or glass containers.

Phase 2: Container Selection & Labeling
Container: Use HDPE or Amber Glass with a Teflon-lined screw cap. Avoid metal containers

due to acid corrosion.

Headspace: Leave at least 10-15% headspace in the bottle. Organic acids can release CO2

if minor decomposition occurs or if carbonates are inadvertently introduced.

Labeling:

Primary Identifier: "3-Acetylacrylic Acid" (Do not use abbreviations/formulas).

Hazard Class: "Corrosive," "Irritant."

Phase 3: The Disposal Decision Matrix
Follow this logic to determine the physical path of the waste.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b031532?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031532?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: 3-Acetylacrylic Acid Waste

Determine Physical State

Solid / Crystalline Liquid / Solution

Is it Pure Substance?

Double Bag in 6-mil Poly Bag
Label: 'Solid Organic Acid'

Yes

Identify Solvent Base

Aqueous Solution

Water Based

Organic Solvent

Solvent Based

Stream A:
Aqueous Acid Waste

(pH < 7)

Contains Halogens?
(DCM, Chloroform)

Stream B:
Halogenated Solvent Waste

Yes

Stream C:
Non-Halogenated Solvent Waste

No

Click to download full resolution via product page

Figure 1:Decision matrix for segregating 3-Acetylacrylic acid waste streams based on

physical state and solvent composition.
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In the event of a spill outside the fume hood, immediate containment is required to prevent

respiratory irritation from acid vapors or dust.

PPE Upgrade: Wear nitrile gloves (double gloving recommended), safety goggles, and a lab

coat. If powder is airborne, use an N95 or P100 respirator.

Containment: Ring the spill with an absorbent pig or vermiculite to prevent spreading.

Neutralization (The "Fizz" Test):

Slowly apply Sodium Bicarbonate (NaHCO3) or Calcium Carbonate to the spill.

Observation: The acid will react with the carbonate to release CO2. Continue adding base

until bubbling ceases.

Result: This converts the corrosive acid into a neutral salt (Sodium 3-acetylacrylate), which

is safer to handle.

Cleanup: Scoop the neutralized paste into a waste bag. Label as "Debris from Acid Spill

Cleanup."

Regulatory Compliance & Classification
When filling out the hazardous waste manifest for Environmental Health & Safety (EHS) or

external contractors:

RCRA Classification (USA): While 3-Acetylacrylic acid is not explicitly P- or U-listed, it often

classifies as D002 (Corrosivity) if the pH of an aqueous solution is

.

DOT Shipping Name (if transporting): Corrosive solid, acidic, organic, n.o.s. (3-Acetylacrylic
acid).

Hazard Class: 8 (Corrosive).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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